Cas no 1273596-50-1 (1-(2-bromo-4-methylphenyl)ethan-1-amine)

• Product Name: 1-(2-bromo-4-methylphenyl)ethan-1-amine
• CAS No: 1273596-50-1
• MF: C₉H₁₃BrClN
• MW: 250.563220739365
• CID: 2184951
• PubChem ID: 83704057
• Update Time: 2025-07-18

1-(2-bromo-4-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-methylphenyl)ethan-1-amine
• 1-(2-Bromo-4-methylphenyl)-ethylamine hydrochloride
• 1-(2-Bromo-4-methyl-phenyl)-ethylamine hydrochloride
• 1-(2-bromo-4-methylphenyl)ethan-1-amine

• Inchi： 1S/C9H12BrN.ClH/c1-6-3-4-8(7(2)11)9(10)5-6;/h3-5,7H,11H2,1-2H3;1H
• InChI Key： DLFAHVCUMUGUTJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C(C)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(2-bromo-4-methylphenyl)ethan-1-amine

Introduction to 1-(2-bromo-4-methylphenyl)ethan-1-amine (CAS No. 1273596-50-1)

1-(2-bromo-4-methylphenyl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1273596-50-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This aromatic amine derivative exhibits a unique structural configuration that has garnered attention for its potential applications in drug discovery and synthetic organic chemistry. The presence of both bromine and methyl substituents on the phenyl ring imparts distinct electronic and steric properties, making it a versatile building block for the development of novel therapeutic agents.

The compound's molecular structure consists of an ethylamine moiety attached to a phenyl ring substituted at the 2-position with a bromine atom and at the 4-position with a methyl group. This specific arrangement enhances its reactivity, allowing it to participate in various chemical transformations such as nucleophilic aromatic substitution, cross-coupling reactions, and condensation reactions. These characteristics make 1-(2-bromo-4-methylphenyl)ethan-1-amine a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of arylalkylamines due to their role as intermediates in several drug classes. The bromine substituent, in particular, is known to increase lipophilicity and metabolic stability, which are crucial factors in drug design. Furthermore, the methyl group at the para position can influence electronic distribution across the aromatic ring, affecting binding affinity to biological targets.

Recent studies have highlighted the compound's potential in the development of small-molecule inhibitors targeting enzymes involved in inflammatory and neurodegenerative diseases. For instance, derivatives of 1-(2-bromo-4-methylphenyl)ethan-1-amine have been investigated for their ability to modulate the activity of cyclooxygenase (COX) enzymes, which play a key role in pain and inflammation pathways. Preliminary in vitro studies suggest that certain analogs exhibit inhibitory effects comparable to known nonsteroidal anti-inflammatory drugs (NSAIDs), albeit with distinct mechanisms of action.

The synthesis of 1-(2-bromo-4-methylphenyl)ethan-1-amine typically involves multi-step organic reactions starting from commercially available aromatic precursors. A common synthetic route includes bromination of 4-methylphenylacetonitrile followed by nucleophilic substitution with ethylamine. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high selectivity and yield.

The compound's solubility profile and stability under various conditions are critical factors for its practical application in pharmaceutical formulations. Solubility studies indicate that 1-(2-bromo-4-methylphenyl)ethan-1-amine exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate but limited solubility in water. This property necessitates careful consideration during formulation development to ensure optimal bioavailability and therapeutic efficacy.

From a regulatory perspective, 1-(2-bromo-4-methylphenyl)ethan-1-amine is subject to standard guidelines for chemical substances used in pharmaceutical research. Compliance with Good Manufacturing Practices (GMP) and proper documentation of synthesis procedures are essential for ensuring consistency and safety during production. Researchers must also adhere to ethical guidelines when conducting experiments involving this compound, particularly those involving mammalian cell lines or animal models.

The future prospects for 1-(2-bromo-4-methylphenyl)ethan-1-amine are promising, given its structural versatility and potential therapeutic applications. Ongoing research aims to optimize synthetic methodologies for higher yields and purity while exploring novel derivatives with enhanced pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery of new drug candidates based on this scaffold.

In conclusion, 1-(2-bromo-4-methylphenyl)ethan-1-amine (CAS No. 1273596-50-1) represents a significant advancement in medicinal chemistry, offering a robust platform for developing innovative therapeutic agents. Its unique structural features, coupled with recent findings from pharmacological studies, underscore its importance as a research tool and potential candidate for future drug development pipelines.